![molecular formula C22H21N3O3S2 B2636953 (E)-methyl 2-(4-(dimethylamino)benzylidene)-7-methyl-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate CAS No. 324071-35-4](/img/structure/B2636953.png)
(E)-methyl 2-(4-(dimethylamino)benzylidene)-7-methyl-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
The compound is a type of heterocyclic compound with a pyrimidine scaffold . Pyrimidine is an essential base component of the genetic material of deoxyribonucleic acid and has demonstrated various biological activities . The compound has a molecular formula of C23H23N3O4S .
Synthesis Analysis
The compound could potentially be synthesized using methods similar to those used for the synthesis of other thiophene derivatives . For example, a series of ethyl-2-(substituted benzylideneamino)-4,5,6,7-tetrahydrobenzo[b]thiophene-3-carboxylate derivatives were synthesized using Gewald synthesis .Molecular Structure Analysis
The molecular structure of the compound can be analyzed using various spectroscopic techniques such as IR, NMR, and UV-Vis . Computational tools can also be used to investigate the molecular and electronic behavior of the compound .Scientific Research Applications
Structural and Synthetic Studies
Researchers have synthesized various thiazolo[3,2-a]pyrimidine derivatives and investigated their conformational features and supramolecular aggregation. These studies reveal that the arrangement of substituents at specific positions significantly affects the molecule's intermolecular interaction patterns, which are crucial for understanding its chemical behavior and potential applications in material science and drug design (Nagarajaiah & Begum, 2014).
Potential Biological Activities
Thiazolo[3,2-a]pyrimidines have been explored for their anti-inflammatory activities, showing that certain derivatives exhibit moderate activity, suggesting potential therapeutic applications (Tozkoparan et al., 1998). Further synthetic efforts have led to a range of compounds with varied substituents, aiming to identify more potent and selective agents with desirable pharmacological profiles (Tozkoparan et al., 1999).
Advanced Synthetic Approaches
Advanced synthetic methodologies have enabled the creation of novel thiazolo[3,2-a]pyrimidine derivatives, highlighting the versatility of this scaffold in medicinal chemistry. These approaches often involve cycloaddition reactions and the exploration of different substituents to generate compounds with potentially useful properties (Zeng et al., 2018). The diversity in structure and function of these molecules underscores their significance in scientific research, with implications for developing new materials and therapeutic agents.
properties
IUPAC Name |
methyl (2E)-2-[[4-(dimethylamino)phenyl]methylidene]-7-methyl-3-oxo-5-thiophen-2-yl-5H-[1,3]thiazolo[3,2-a]pyrimidine-6-carboxylate |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C22H21N3O3S2/c1-13-18(21(27)28-4)19(16-6-5-11-29-16)25-20(26)17(30-22(25)23-13)12-14-7-9-15(10-8-14)24(2)3/h5-12,19H,1-4H3/b17-12+ |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AEDJTNAZBMBZFL-SFQUDFHCSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(N2C(=O)C(=CC3=CC=C(C=C3)N(C)C)SC2=N1)C4=CC=CS4)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CC1=C(C(N2C(=O)/C(=C\C3=CC=C(C=C3)N(C)C)/SC2=N1)C4=CC=CS4)C(=O)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C22H21N3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
439.6 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
(E)-methyl 2-(4-(dimethylamino)benzylidene)-7-methyl-3-oxo-5-(thiophen-2-yl)-3,5-dihydro-2H-thiazolo[3,2-a]pyrimidine-6-carboxylate |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.